![molecular formula C12H14N4O2 B5606686 3-methyl-6-[5-(tetrahydro-2H-pyran-2-yl)-1,2,4-oxadiazol-3-yl]pyridazine](/img/structure/B5606686.png)
3-methyl-6-[5-(tetrahydro-2H-pyran-2-yl)-1,2,4-oxadiazol-3-yl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The study of heterocyclic compounds, including pyridazine derivatives, is a field of great interest in organic chemistry due to their broad range of applications in medicinal chemistry, agriculture, and as materials. Pyridazine and its derivatives are known for their unique chemical reactivity and biological activities, making them valuable for various chemical transformations and as potential pharmacophores.
Synthesis Analysis
The synthesis of pyridazine derivatives often involves multistep reactions, starting from simple precursors to form complex structures. For instance, Ogurtsov et al. (2018) described an efficient synthesis of oxadiazolo[3,4-d]pyridazine trioxides from oxadiazole oxides using nitric and trifluoroacetic acids, highlighting the scope of unconventional reactions for creating high energy compounds with unique structural features (Ogurtsov et al., 2018).
Molecular Structure Analysis
The molecular structure of pyridazine derivatives, including the bond lengths and angles, is crucial for understanding their reactivity and properties. The crystal structure analysis of these compounds can reveal detailed geometric parameters, such as planarity and intracyclic bond lengths, which are essential for predicting their chemical behavior and interactions. For example, the analysis of oxadiazolo[3,4-d]pyridazine trioxides showed an unusually long intracyclic N-N bond and specific bond angles, contributing to their high crystal density and stability through π-π stacking and hydrogen bonding interactions (Ogurtsov et al., 2018).
properties
IUPAC Name |
3-(6-methylpyridazin-3-yl)-5-(oxan-2-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-8-5-6-9(15-14-8)11-13-12(18-16-11)10-4-2-3-7-17-10/h5-6,10H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYXDSVRIIBMSAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)C2=NOC(=N2)C3CCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.